Cas no 2165360-11-0 ((7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one)

• Product Name: (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one
• CAS No: 2165360-11-0
• MF: C₇H₁₁FN₂O
• MW: 158.173444986343
• CID: 5203560
• Update Time: 2026-03-06

(7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• rel-(7R,8aR)-7-fluorohexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (7R,8aR)-7-fluorohexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one

• Inchi： 1S/C7H11FN2O/c8-5-1-6-2-9-7(11)4-10(6)3-5/h5-6H,1-4H2,(H,9,11)/t5-,6-/m1/s1
• InChI Key： IPHAPSBSSBCCSE-PHDIDXHHSA-N
• SMILES： [C@]12([H])C[C@@H](F)CN1CC(=O)NC2

Additional information on (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one

The Chemical Compound CAS No. 2165360-11-0: (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one

The compound with CAS number 2165360-11-0, known as (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic heterocycles, which are renowned for their unique structural properties and potential applications in drug design. The molecule features a pyrrolopyrazine core with a fluorine substituent at the 7-position, contributing to its distinct electronic and steric characteristics.

Recent studies have highlighted the importance of bicyclic heterocycles in medicinal chemistry due to their ability to modulate biological targets with high precision. The pyrrolopyrazine framework, in particular, has been explored for its potential as a scaffold in the development of kinase inhibitors and other therapeutic agents. The fluorine substituent at the 7-position plays a crucial role in tuning the compound's physicochemical properties, such as solubility and bioavailability, which are critical for drug-like behavior.

One of the most notable advancements involving (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one is its role in targeted drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile platform for attaching functional groups that enhance its ability to interact with specific biological receptors. For instance, modifications to the pyrrolopyrazine core have enabled the creation of molecules with improved selectivity for certain kinases, which are often implicated in diseases such as cancer and inflammatory disorders.

Moreover, the stereochemistry of this compound—specifically its (7R,8aR) configuration—has been shown to significantly influence its pharmacokinetic profile. Studies have revealed that this stereochemical arrangement enhances the compound's stability in vivo, thereby prolonging its residence time and improving therapeutic efficacy. This finding underscores the importance of stereochemical considerations in drug design and highlights the potential of (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one as a lead compound for further optimization.

In terms of synthesis, the preparation of (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one involves a multi-step process that combines principles from both organic synthesis and asymmetric catalysis. The use of chiral auxiliaries and enantioselective reactions has been instrumental in achieving high enantiomeric excess during the synthesis process. This not only ensures the purity of the final product but also facilitates downstream applications in pharmacological studies.

Looking ahead, the potential applications of CAS No. 2165360-11-0 extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, researchers are exploring its ability to act as a building block for self-assembling materials that exhibit novel electronic or optical properties.

In conclusion, (7R,8aR)-7-fluoro-octahydropyrrolo[1,2-a]pyrazin-3-one represents a cutting-edge chemical entity with immense potential across multiple scientific disciplines. Its intricate structure and tailored properties position it as a valuable tool for advancing both basic research and applied development efforts. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.